Cas no 1803826-03-0 (5-Difluoromethyl-2-(trifluoromethyl)benzonitrile)

5-Difluoromethyl-2-(trifluoromethyl)benzonitrile structure
1803826-03-0 structure
Product Name:5-Difluoromethyl-2-(trifluoromethyl)benzonitrile
CAS No:1803826-03-0
MF:C9H4F5N
MW:221.126779556274
CID:4706007
Update Time:2023-08-15

5-Difluoromethyl-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Difluoromethyl-2-(trifluoromethyl)benzonitrile
    • Inchi: 1S/C9H4F5N/c10-8(11)5-1-2-7(9(12,13)14)6(3-5)4-15/h1-3,8H
    • InChI Key: DIWMWLHBVHKUBU-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C(F)F)=CC=1C#N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 263
  • Topological Polar Surface Area: 23.8
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